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Compound of Interest

(2-Bromo-3-nitrophenyl) phenyl
Compound Name:

ketone
CAS No.: 42959-99-9
Cat. No.: B12642395

Get Quote

Executive Summary

(2-Bromo-3-nitrophenyl) phenyl ketone (CAS: 42959-99-9) is a highly functionalized
benzophenone derivative characterized by the presence of an ortho-bromo and meta-nitro
substituent relative to the carbonyl bridge.[1] Unlike its common analog 2-bromo-3'-
nitroacetophenone (often conflated in search results), this molecule (

) features two aromatic rings, making it a critical scaffold for the synthesis of fused tricyclic
heterocycles, particularly acridones and phenanthridines, which are pharmacophores in
oncology and antimicrobial research.[1]

This guide provides a definitive technical profile, correcting common nomenclature errors found
in public databases, and outlines a rigorous synthetic protocol based on electrophilic aromatic
substitution principles.

Chemical Identity & Physicochemical Properties
Nomenclature & Identification
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Parameter Data

IUPAC Name (2-Bromo-3-nitrophenyl)(phenyl)methanone
Common Name 2-Bromo-3-nitrobenzophenone

CAS Number 42959-99-9

Molecular Formula

SMILES 0=C(C1=CC=CC=C1)C2=C(Br)C(=0)=CC=C2

hvsicochemical

Property Value Note
Molecular Weight 306.11 g/mol Monoisotopic Mass: 304.97 Da
Pale yellow to light orange Nitro/Bromo conjugation
Appearance , _ ,
crystalline solid induces color

Distinct from acetophenone

Melting Point 98-102 °C (Predicted)
analog (~90°C)
N Soluble in DCM, Chloroform, Lipophilic (
Solubility ]
DMSO; Insoluble in Water )
H-Bond Donors/Acceptors 0/3

Synthetic Pathway: Friedel-Crafts Acylation[1][6][7]
Strategic Analysis
Direct bromination or nitration of benzophenone yields poor regioselectivity.[1] The most robust

route is the Friedel-Crafts Acylation of benzene using 2-bromo-3-nitrobenzoyl chloride.[1]

e Mechanistic Insight: The nitro group on the acid chloride is electron-withdrawing. While this
deactivates the ring towards electrophilic attack, it increases the electrophilicity of the
acylium ion intermediate, facilitating a rapid reaction with the nucleophilic benzene solvent.
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Regiocontrol: The substitution pattern is fixed in the starting material (2-bromo-3-nitrobenzoic
acid), eliminating isomer separation issues downstream.[1]

Synthesis Workflow Diagram

2-Bromo-3-nitrobenzoic Acid

Click to download full resolution via product page

Figure 1: Step-wise synthesis via acid chloride activation and Friedel-Crafts acylation.

Detailed Experimental Protocol
Phase 1: Preparation of Acid Chloride

Reagents: Charge a dry round-bottom flask with 2-bromo-3-nitrobenzoic acid (10.0 g, 40.6
mmol).

Solvent: Add anhydrous Dichloromethane (DCM) (50 mL) or use neat Thionyl Chloride (

) (20 mL) if the acid is insoluble in DCM.

Catalyst: Add 2—3 drops of DMF (Dimethylformamide) to catalyze the formation of the
Vilsmeier-Haack intermediate.

Reaction: Reflux under

atmosphere for 2—3 hours until gas evolution (

) ceases.

Workup: Evaporate excess

under reduced pressure (rotary evaporator) to yield the crude acid chloride as a semi-solid
residue. Do not purify further.

Phase 2: Friedel-Crafts Acylation
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e Setup: Resuspend the crude acid chloride in anhydrous Benzene (40 mL). Note: Benzene
acts as both solvent and reagent.

o Lewis Acid Addition: Cool the solution to 0°C. Add anhydrous Aluminum Chloride (

) (6.5 g, 48.7 mmol, 1.2 eq) portion-wise over 20 minutes.

o Observation: The mixture will turn dark/reddish-brown due to the formation of the acylium-
aluminum complex.

o Completion: Allow to warm to Room Temperature (RT), then heat to mild reflux (80°C) for 3
hours. Monitor by TLC (Eluent: 20% EtOAc/Hexanes).[1]

e Quench: Pour the reaction mixture slowly onto a mixture of Ice (200 g) and Conc. HCI (20
mL). This breaks the aluminum complex and precipitates the product.

o Extraction: Extract with Ethyl Acetate (

mL). Wash combined organics with Sat.
(to remove unreacted acid) and Brine.[1]

 Purification: Recrystallize from Ethanol or purify via flash chromatography (Silica, 0-15%
EtOAc in Hexanes).

Reactivity & Applications
Divergent Synthesis Map

This molecule is a "linchpin" intermediate.[1] The ortho-bromo and meta-nitro groups allow for
orthogonal functionalization.[1]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2_-nitroacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2_-nitroacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2_-nitroacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2_-nitroacetophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12642395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(2-Bromo-3-nitrophenyl)
phenyl ketone

1. NH3/Amine
2. Base-mediated closure

Route C: Cyclization
1-Nitroacridone

Fe/HClI or SnCI2 [R-NH2, Pd/Cu cat

Route A: Reduction Route B: Ullmann/Buchwald
2-Bromo-3-aminobenzophenone N-Arylated Derivatives

Click to download full resolution via product page

Figure 2: Divergent synthetic applications for heterocyclic construction.

Key Transformations

o Acridone Synthesis: Displacement of the bromine with an aniline followed by acid-catalyzed
cyclization yields substituted acridones, a scaffold found in antimalarial and antitumor
agents.[1]

e Reduction to Aniline: The nitro group can be selectively reduced (

or
) to the amine without affecting the ketone, provided the bromine is not hydrogenolyzed (use

to preserve the C-Br bond).

Analytical Characterization

To validate the synthesis of CAS 42959-99-9, look for these specific spectral signatures:
* IR Spectroscopy:

o C=0 Stretch: ~1660-1670
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(Benzophenone carbonyl, lower than acetophenone due to conjugation).[1]
o NO2 Stretches: ~1530
(asymmetric) and ~1350
(symmetric).[1]
e 1H NMR (
, 400 MHz):

o Look for the ABC pattern of the trisubstituted ring.
o The proton between
and

(position 4) will be significantly deshielded (doublet or dd, >8.0 ppm).

o The phenyl ring protons will appear as a multiplet at 7.4—7.8 ppm.
e Mass Spectrometry (ESI/GC-MS):
o Molecular lon:
305/307 (1:1 ratio due to
isotopes).[1]
o Fragmentation: Loss of phenyl group (

77) and loss of

(
).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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